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Compound of Interest

Compound Name: 2-Fluorocinnamic acid

CAS No.: 20595-29-3

Cat. No.: B7723005

Get Quote

Strategic Synthon for Metabolic Stability and Electronic Tuning[1]

Executive Summary
In the landscape of modern medicinal chemistry, 2-Fluorocinnamic acid (2-FCA) serves as a

critical bioisosteric scaffold.[1] Unlike its non-fluorinated parent, 2-FCA offers a unique

combination of metabolic resistance (blocking ortho-hydroxylation) and electronic modulation

(inductive acidification of the carboxyl tail).[1] This guide provides a rigorous technical analysis

of 2-FCA, detailing its physicochemical profile, validated synthesis protocols, and its strategic

utility in drug design.

Identity & Physicochemical Profile[1][2][3][4][5]
2-Fluorocinnamic acid exists predominantly as the trans (

) isomer due to the steric hindrance of the ortho-fluorine atom in the cis conformation.[1]
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Parameter Technical Specification

IUPAC Name (2E)-3-(2-Fluorophenyl)prop-2-enoic acid

CAS Number 451-69-4

Molecular Formula

C

H

FO

Molecular Weight 166.15 g/mol

Melting Point 178–180 °C (Crystalline Solid)

pKa (Calc.)
~4.0 (More acidic than cinnamic acid due to -I

effect of F)

Solubility
Soluble in DMSO, Methanol, Ethanol; Sparingly

soluble in water

SMILES OC(=O)/C=C/c1ccccc1F

Synthetic Routes & Optimization
Two primary methodologies dominate the synthesis of 2-FCA: the Knoevenagel Condensation

(preferred for bulk scale-up) and the Heck Reaction (preferred for late-stage diversification).[1]

Method A: Knoevenagel Condensation (Doebner
Modification)
Best for: Multi-gram to kilogram scale synthesis, high atom economy.

Mechanism: The reaction proceeds via the nucleophilic attack of the malonic acid enolate on 2-

fluorobenzaldehyde, followed by spontaneous decarboxylation driven by the relief of steric

strain and formation of the conjugated system.

Protocol:

Reagents: 2-Fluorobenzaldehyde (1.0 eq), Malonic acid (1.2 eq).[1]
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Catalyst/Solvent: Pyridine (Solvent/Base), Piperidine (Catalytic, 0.1 eq).[1]

Procedure:

Charge a round-bottom flask with 2-fluorobenzaldehyde and malonic acid in pyridine.

Add piperidine dropwise.[1]

Reflux at 80–100°C for 4–6 hours until CO

evolution ceases.[1]

Work-up: Pour the reaction mixture into ice-cold HCl (1M) to precipitate the crude acid.

Purification: Recrystallize from Ethanol/Water (1:1) to yield white needles.[1]

Method B: Heck Cross-Coupling
Best for: Parallel synthesis libraries, tolerance of sensitive functional groups.

Mechanism: Pd(0)-catalyzed cycle involving oxidative addition to the aryl halide, migratory

insertion of the acrylate, and

-hydride elimination.[2]

Protocol:

Reagents: 1-Bromo-2-fluorobenzene (1.0 eq), Acrylic acid (1.2 eq).[1]

Catalyst: Pd(OAc)

(1–5 mol%), PPh

(Ligand).[1]

Base: Triethylamine (Et

N) or K

CO
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.[1]

Conditions: DMF or NMP at 100°C for 12 hours.

Critical Note: The ortho-fluorine accelerates oxidative addition via the "ortho-effect" but can

also chelate Pd, requiring higher ligand loading.[1]
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Caption: Comparative synthetic pathways. The Knoevenagel route (top) relies on

decarboxylation, while the Heck route (bottom) utilizes transition metal catalysis.

Medicinal Chemistry Utility
Metabolic Blocking (The Fluorine Effect)
In drug metabolism, the phenyl ring is a common site for oxidation by Cytochrome P450

enzymes (CYP450). The C2 position (ortho) is particularly vulnerable.[1]

Mechanism: Replacing Hydrogen (Van der Waals radius 1.20 Å) with Fluorine (1.47 Å)

creates a steric and electronic blockade.[1] The C-F bond energy (~116 kcal/mol) renders

the position inert to oxidative attack, extending the half-life (

) of the pharmacophore.

Electronic Tuning
The fluorine atom at the ortho position exerts a strong inductive withdrawing effect (-I).[1]
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Acidity: This lowers the pKa of the carboxylic acid compared to unsubstituted cinnamic acid,

altering the ionization state at physiological pH (7.4).

Lipophilicity: Fluorination generally increases lipophilicity (LogP), improving membrane

permeability.[1]

Structural Logic Visualization
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Caption: Impact of the 2-Fluoro substituent on pharmacokinetics and pharmacodynamics.[1]

Analytical Characterization (NMR)
To validate the synthesis of (E)-2-fluorocinnamic acid, 1H NMR is the gold standard.[1]

Vinyl Protons: Look for two doublets with a large coupling constant (

Hz), characteristic of trans-alkenes.[1] Cis-alkenes typically show

Hz.[1]

Aromatic Region: The 2-Fluoro substitution pattern breaks the symmetry of the phenyl ring,

resulting in a complex multiplet pattern (4 aromatic protons).

19F NMR: A useful orthogonal check; typically shows a singlet around -110 to -120 ppm

(relative to CFCl
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).[1]

Safety & Handling
GHS Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A).[1]

Handling: Use standard PPE (gloves, goggles).[1] Avoid inhalation of dust.[1]

Storage: Store at room temperature, kept dry. Acidic impurities may degrade over time if

exposed to moisture.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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